3-chloro-6-methyl-N-1,3,4-thiadiazol-2-yl-1-benzothiophene-2-carboxamide

• IUPAC Name: 3-chloro-6-methyl-N-(1,3,4-thiadiazol-2-yl)-1-benzothiophene-2-carboxamide
• InChI: InChI=1S/C12H8ClN3OS2/c1-6-2-3-7-8(4-6)19-10(9(7)13)11(17)15-12-16-14-5-18-12/h2-5H,1H3,(H,15,16,17)
• InChI Key: BRIABJPDPDTQLO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)C(=C(S2)C(=O)NC3=NN=CS3)Cl
• Molecular Formula: C12H8ClN3OS2
• Molecular Weight: 309.8 g/mol

Description

3-chloro-6-methyl-N-1,3,4-thiadiazol-2-yl-1-benzothiophene-2-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

3-chloro-6-methyl-N-1,3,4-thiadiazol-2-yl-1-benzothiophene-2-carboxamide has been extensively studied for its potential applications in various fields of scientific research. One of the primary areas of interest is its use as a fluorescent probe for the detection of DNA damage. It has also been investigated as a potential anticancer agent, with promising results in preclinical studies.

Mechanism of Action

The exact mechanism of action of 3-chloro-6-methyl-N-1,3,4-thiadiazol-2-yl-1-benzothiophene-2-carboxamide is not fully understood. However, studies have suggested that it may exert its anticancer effects by inducing apoptosis, inhibiting cell proliferation, and disrupting the cell cycle.
Biochemical and Physiological Effects
Studies have shown that this compound can induce DNA damage and inhibit the growth of cancer cells in vitro. It has also been shown to have low toxicity in normal cells, making it a promising candidate for further development as an anticancer agent.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-chloro-6-methyl-N-1,3,4-thiadiazol-2-yl-1-benzothiophene-2-carboxamide is its potential as a fluorescent probe for the detection of DNA damage. However, its use as an anticancer agent is still in the preclinical stages, and further studies are needed to determine its efficacy and safety in vivo.

Future Directions

There are several possible future directions for the research on 3-chloro-6-methyl-N-1,3,4-thiadiazol-2-yl-1-benzothiophene-2-carboxamide. One area of interest is the development of more efficient synthesis methods to improve the yield and purity of the compound. Another direction is to further investigate its potential as an anticancer agent and explore its mechanism of action in vivo. Additionally, its use as a fluorescent probe for the detection of DNA damage could be further optimized for use in diagnostic and therapeutic applications.
In conclusion, this compound is a chemical compound that has shown potential applications in various fields of scientific research. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and possible future directions have been discussed in this paper. Further research is needed to fully understand its potential and develop it into a useful tool in scientific research and medicine.

Synthesis Methods

The synthesis of 3-chloro-6-methyl-N-1,3,4-thiadiazol-2-yl-1-benzothiophene-2-carboxamide involves the reaction of 2-amino-5-chlorobenzothiophene-3-carboxylic acid with thionyl chloride to form 2-chloro-5-chlorobenzothiophene-3-carbonyl chloride. This intermediate is then reacted with 2-amino-4-methyl-1,3,4-thiadiazole in the presence of a base to produce the final product.